Cas no 17654-13-6 (Phenol, 3-methyl-4-(phenylamino)-)

• Product Name: Phenol, 3-methyl-4-(phenylamino)-
• CAS No: 17654-13-6
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• CID: 1362950
• PubChem ID: 15918970
• Update Time: 2025-04-20

Phenol, 3-methyl-4-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 3-methyl-4-(phenylamino)-
• 4-anilino-3-methylphenol
• DTXSID40579563
• 3-Methyl-4-(phenylamino)phenol
• SCHEMBL7003152
• 17654-13-6

• Inchi： 1S/C13H13NO/c1-10-9-12(15)7-8-13(10)14-11-5-3-2-4-6-11/h2-9,14-15H,1H3
• InChI Key： DYLJVDHAFMAECU-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C)C=1)NC1C=CC=CC=1

Computed Properties

• Exact Mass: 199.09979
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• PSA: 32.26